2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl 4-[(4-methylphenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl] 4-(4-methylanilino)-4-oxobutanoate
• InChI: InChI=1S/C25H22N2O7/c1-17-2-6-19(7-3-17)26-24(29)14-15-25(30)33-16-23(28)18-4-10-21(11-5-18)34-22-12-8-20(9-13-22)27(31)32/h2-13H,14-16H2,1H3,(H,26,29)
• InChI Key: KMKDFHIRORTNJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C25H22N2O7
• Molecular Weight: 462.4 g/mol

Description

2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl 4-[(4-methylphenyl)amino]-4-oxobutanoate is a useful research compound. Its molecular formula is C25H22N2O7 and its molecular weight is 462.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 462.14270105 g/mol and the complexity rating of the compound is 699. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Oxidative Stress and Neurodegeneration

Research has shown that oxidative damage is a critical early event in neurodegenerative diseases such as Alzheimer's Disease (AD). Studies indicate that oxidative stress markers, like oxidized nucleosides and amino acids, are significantly elevated in the early stages of AD, suggesting that compounds that can modulate oxidative stress might have potential therapeutic applications in neurodegeneration prevention or treatment (Nunomura et al., 2001).

Endocrine Disruption and Environmental Exposure

Phthalates and bisphenol A (BPA) are widespread environmental contaminants known for their endocrine-disrupting properties. Research focusing on the impact of these compounds on human health, including oxidative stress and potential neurotoxic effects, highlights the importance of studying complex chemical structures for their environmental and health implications (Kondolot et al., 2016).

Dietary Exposure to Chemicals

Studies examining the presence of harmful chemicals in food products and their potential health risks have been conducted to better understand how dietary exposure to certain compounds can affect human health. Research in this area aims to quantify the levels of contaminants like phthalates and nonylphenol in food items and estimate the dietary exposure of populations, providing insights into the potential health risks associated with chronic exposure to these chemicals (Sakhi et al., 2014).

Chemotherapy Research

In the context of cancer treatment, the study of complex chemical compounds plays a crucial role in developing new chemotherapeutic agents. Research into combinations of chemotherapeutic drugs and their effects on specific cancers, such as malignant astrocytomas, is critical for advancing cancer treatment and improving patient outcomes. This research area explores the efficacy and tolerability of novel drug combinations in clinical settings (Ikeda et al., 1996).